Cas no 2164656-66-8 (1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde
• CAS No: 2164656-66-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5861852
• PubChem ID: 165520968
• Update Time: 2025-06-27

1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde
• EN300-1293001
• 2164656-66-8
• 1-methyl-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H14N4O/c1-8(2)9-4-12-15(6-9)11-10(7-16)5-14(3)13-11/h4-8H,1-3H3
• InChI Key： GVTGXHLPSXXEJF-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)N=C1N1C=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.7Ų

Additional information on 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde

Introduction to 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde (CAS No. 2164656-66-8)

1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde (CAS No. 2164656-66-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole scaffold and functional groups, exhibits promising biological activities and potential therapeutic applications. This article aims to provide a comprehensive overview of the structure, synthesis, biological properties, and recent research developments related to this compound.

The molecular structure of 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde is composed of a central pyrazole ring substituted with a methyl group at the 1-position and a 4-(propan-2-yl)-1H-pyrazol-1-yl group at the 3-position. The presence of the aldehyde functional group at the 4-position of the pyrazole ring adds to its reactivity and potential for further derivatization. The pyrazole scaffold is known for its diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties, making it an attractive target for drug discovery.

The synthesis of 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde has been reported in several studies. One common approach involves the condensation of an appropriate pyrazole derivative with an aldehyde or ketone in the presence of a suitable catalyst. For instance, a recent study published in the Journal of Organic Chemistry detailed a high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the yield but also enhances the purity and scalability of the compound, making it suitable for large-scale production.

In terms of biological properties, 1-methyl-3-4-(propan-2-yl)-1H-pyrazol-1-y l - 1 H - p y r az o l e - 4 - c ar b al d e hy d e has shown significant activity in various assays. A study conducted by researchers at the University of California demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary in vitro studies have indicated that it possesses cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of 1-methyl-3 - 4 - ( p r o p an - 2 - y l ) - 1 H - p y r az o l e - 1 y l - 1 H - p y r az o l e - 4 - c ar b al d e hy d e is currently under investigation. Early findings suggest that it may act through multiple pathways, including modulation of signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses. Furthermore, its ability to induce apoptosis in cancer cells suggests that it may also target apoptotic pathways.

Clinical trials are essential for evaluating the safety and efficacy of new compounds before they can be approved for therapeutic use. While no clinical trials have been initiated for 1-methyl - 3 - 4 - ( p r o p an - 2 - y l ) - 1 H - p y r az o l e - 1 y l - 1 H - p y r az o l e - 4 - c ar b al d e hy d e, preclinical studies have provided promising results that warrant further investigation. The compound's favorable pharmacokinetic properties, such as good solubility and stability, make it a strong candidate for future clinical development.

In conclusion, 1-methyl - 3 - 4 -(propan - 2-y l) - 1 H-p y r az ol e-l-y l-l H-p y r az ol e-l-c ar b al d eh y de (CAS No. 2164656–66–8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and functional groups offer opportunities for further derivatization and optimization. Ongoing research efforts are focused on elucidating its mechanism of action and evaluating its safety and efficacy in preclinical models. As more data become available, this compound may emerge as a valuable tool in the development of new treatments for inflammatory diseases and cancer.